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Introduction

12-Hydroxyoctadecadienoic acid (12-HODE) is a bioactive lipid mediator derived from the
oxidation of linoleic acid. As a member of the oxylipin family, 12-HODE is implicated in a variety
of physiological and pathological processes, including inflammation, cell signaling, and the
progression of several diseases. Accurate and sensitive quantification of 12-HODE in biological
matrices is crucial for understanding its roles in these processes and for the development of
novel therapeutic interventions. This application note provides a detailed protocol for the
guantification of 12-HODE using Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS), a highly sensitive and specific analytical technique.

Signaling Pathway of Related Hydroxy Fatty Acids

The signaling pathways of 12-HODE are not as extensively characterized as those of the
structurally related eicosanoid, 12-hydroxyeicosatetraenoic acid (12-HETE). However, studies
on 12-HETE and the isomeric 13-HODE provide a likely framework for 12-HODE's mechanism
of action. These lipids can act as signaling molecules by binding to G-protein coupled receptors
(GPCRs), which in turn can activate downstream pathways involving protein kinase C (PKC)
and mitogen-activated protein kinases (MAPK), influencing cellular processes like adhesion,
proliferation, and inflammation.[1][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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